2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide

• IUPAC Name: 2-chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C14H23ClN4O/c1-12(15)14(20)17(2)13-4-8-18(9-5-13)10-11-19-7-3-6-16-19/h3,6-7,12-13H,4-5,8-11H2,1-2H3
• InChI Key: VURLORRHJIYYPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C1CCN(CC1)CCN2C=CC=N2)Cl
• Molecular Formula: C14H23ClN4O
• Molecular Weight: 298.81 g/mol

Description

2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as JNJ-40411813 and belongs to the class of piperidine derivatives.

Mechanism of Action

The mechanism of action of 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide involves the selective antagonism of OX1R. This antagonism results in the inhibition of orexin-mediated signaling pathways, leading to the modulation of several physiological processes, including sleep-wake cycles and feeding behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide have been extensively studied. It has been found to exhibit potent and selective antagonism towards OX1R, resulting in the modulation of several physiological processes, including sleep-wake cycles, feeding behavior, and energy homeostasis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide in lab experiments include its potent and selective antagonism towards OX1R, which allows for the modulation of several physiological processes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to establish its safety and efficacy.

Future Directions

There are several future directions for the study of 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide. These include the development of novel therapeutic applications for the treatment of sleep disorders and obesity. Further research is also needed to establish the safety and efficacy of this compound in humans. Additionally, the development of novel OX1R antagonists based on the structure of 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide could lead to the discovery of more potent and selective antagonists with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide involves several steps. The first step involves the reaction of 2-chloro-N-methylpropanamide with 1-(2-pyrazol-1-ylethyl)piperidine. This reaction yields the intermediate N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide. The final step involves the chlorination of the intermediate to form 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide.

Scientific Research Applications

2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent and selective antagonism towards the orexin 1 receptor (OX1R). Orexin receptors are involved in the regulation of several physiological processes, including sleep-wake cycles, feeding behavior, and energy homeostasis. The selective antagonism of OX1R by 2-Chloro-N-methyl-N-[1-(2-pyrazol-1-ylethyl)piperidin-4-yl]propanamide has been found to be effective in the treatment of sleep disorders and obesity.